Cas no 66319-00-4 (3-Thiophenecarboxylic acid, tetrahydro-4-oxo-5-propyl-, methyl ester)

• Product Name: 3-Thiophenecarboxylic acid, tetrahydro-4-oxo-5-propyl-, methyl ester
• CAS No: 66319-00-4
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 396504
• PubChem ID: 13286145
• Update Time: 2025-04-19

3-Thiophenecarboxylic acid, tetrahydro-4-oxo-5-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, tetrahydro-4-oxo-5-propyl-, methyl ester
• methyl 4-oxo-5-propylthiolane-3-carboxylate
• DTXSID70534781
• SCHEMBL11108940
• 4-carbomethoxy-3-keto-2-propyl-tetrahydrothiophene
• XAKJQFQGSGODID-UHFFFAOYSA-N
• 66319-00-4

• Inchi： 1S/C9H14O3S/c1-3-4-7-8(10)6(5-13-7)9(11)12-2/h6-7H,3-5H2,1-2H3
• InChI Key： XAKJQFQGSGODID-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)OC)C(C1CCC)=O

Computed Properties

• Exact Mass: 202.06642
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 43.37